2-(but-3-en-1-yl)-6-nitro-3,4-dihydroquinazolin-4-one
Overview
Description
2-(But-3-en-1-yl)-6-nitro-3,4-dihydroquinazolin-4-one, commonly known as BNDQ, is an organic compound with a molecular formula of C10H10N4O2. It is a yellow-colored crystalline solid with a melting point of 132-134 °C and a boiling point of 230-232 °C. BNDQ is used in the synthesis of various compounds, such as quinazolines and quinazolones, and has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of BNDQ is not yet fully understood. However, it is believed to involve the formation of a nitro-quinazoline intermediate, which can then undergo a variety of reactions, such as cyclization, oxidation, and hydrolysis.
Biochemical and Physiological Effects
The biochemical and physiological effects of BNDQ are not yet fully understood. However, it has been shown to inhibit the growth of certain types of bacteria in laboratory experiments. Additionally, it has been shown to have antioxidant and anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using BNDQ in laboratory experiments is its relatively low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to using BNDQ in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain types of reactions. Additionally, it can be toxic if not handled properly.
Future Directions
Given the potential applications of BNDQ in scientific research, there are numerous potential future directions for research. These include further studies on its mechanism of action, as well as its potential applications in medicinal chemistry, drug design, and materials science. Additionally, further studies could be conducted to explore its potential toxicity and other safety concerns. Other potential future directions include the development of new synthetic methods for the synthesis of BNDQ and its derivatives, as well as the exploration of its potential applications in other fields, such as agriculture and food science.
Synthesis Methods
BNDQ can be synthesized from the reaction of 2-buten-1-ol and 6-nitro-3,4-dihydroquinazoline-4-one in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in an inert atmosphere at a temperature of 80-90 °C for 4-6 hours. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
BNDQ has been studied for its potential applications in scientific research. It has been used as a starting material for the synthesis of quinazolines and quinazolones, which are important building blocks for the synthesis of various medicinal compounds. BNDQ has also been used in the synthesis of polymers and other materials, such as polyurethanes, polyamides, and polyesters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(but-3-en-1-yl)-6-nitro-3,4-dihydroquinazolin-4-one involves the condensation of 3-nitroanthranilic acid with but-3-en-1-ol, followed by cyclization and oxidation steps.", "Starting Materials": [ "3-nitroanthranilic acid", "but-3-en-1-ol", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "potassium permanganate" ], "Reaction": [ "Step 1: Dissolve 3-nitroanthranilic acid in sodium hydroxide solution and add but-3-en-1-ol. Heat the mixture to reflux for several hours to form the condensation product.", "Step 2: Acidify the reaction mixture with sulfuric acid to obtain the crude product.", "Step 3: Cyclize the crude product by refluxing it in acetic anhydride to form the intermediate.", "Step 4: Oxidize the intermediate with potassium permanganate to obtain the final product, 2-(but-3-en-1-yl)-6-nitro-3,4-dihydroquinazolin-4-one." ] } | |
CAS RN |
2757419-47-7 |
Molecular Formula |
C12H11N3O3 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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